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Compound of Interest

Compound Name: Baicalin methyl ester

Cat. No.: B1631974 Get Quote

For researchers, scientists, and drug development professionals, this document provides a

comprehensive technical overview of Baicalin methyl ester, a flavonoid derivative with

potential therapeutic applications. Due to the limited availability of specific data for Baicalin
methyl ester, this guide contextualizes its known properties with the more extensively studied

parent compounds, baicalin and baicalein.

Chemical and Physical Properties
Baicalin methyl ester is the methyl ester derivative of baicalin, a major flavonoid glycoside

isolated from the roots of Scutellaria baicalensis Georgi[1][2]. The addition of a methyl ester

group can potentially alter the physicochemical properties of the parent molecule, such as its

solubility and bioavailability[3].
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Property Value Source

CAS Number 82475-03-4 [3]

Molecular Formula C₂₂H₂₀O₁₁ [3]

Molecular Weight 460.39 g/mol [3]

Appearance
Yellow to light yellow

crystalline solid
[4]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1][2]

Biological Activity and Mechanism of Action
The primary and most specifically documented biological activity of Baicalin methyl ester is its

inhibitory effect on the Avian Myeloblastosis Virus (AMV) reverse transcriptase[1][5][6]. While

direct, in-depth studies on the mechanisms of action for Baicalin methyl ester are scarce,

some supplier data suggests it may disrupt the NF-κB pathway and possess antioxidant

properties[3].

Antiviral Activity
A study investigating the effects of various flavonoids on AMV reverse transcriptase identified

Baicalin methyl ester as an inhibitor[1][6].

Compound Target Activity Value

Baicalin methyl ester

Avian Myeloblastosis

Virus (AMV) Reverse

Transcriptase

IC₅₀ 35 - 200 µM[1][6]

Baicalein

Avian Myeloblastosis

Virus (AMV) Reverse

Transcriptase

IC₅₀ 35 - 200 µM[1][6]

Experimental Protocol: AMV Reverse Transcriptase Inhibition Assay
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While a detailed, step-by-step protocol specifically for Baicalin methyl ester is not available in

the cited literature, the general methodology for the AMV reverse transcriptase inhibition assay

is as follows[1][6]:

Enzyme and Substrate Preparation: Purified Avian Myeloblastosis Virus reverse

transcriptase is used as the enzyme. The template-primer is either (rA)n-p(dT)12-18 or (rC)n-

p(dG)12-18. The substrate is a mixture of deoxynucleotide triphosphates (dNTPs), including

a radiolabeled dNTP for detection.

Inhibitor Preparation: Baicalin methyl ester is dissolved in a suitable solvent, such as

DMSO, to create a stock solution. Serial dilutions are then prepared to test a range of

concentrations.

Reaction Mixture: The reaction is typically carried out in a buffer solution containing the

enzyme, template-primer, dNTPs (with the radiolabel), and the test compound (Baicalin
methyl ester) or vehicle control.

Incubation: The reaction mixture is incubated at a specific temperature (e.g., 37°C) for a

defined period to allow for DNA synthesis.

Termination and Precipitation: The reaction is stopped, and the newly synthesized

radiolabeled DNA is precipitated, often using trichloroacetic acid (TCA).

Quantification: The precipitated DNA is collected on a filter, and the amount of incorporated

radioactivity is measured using a scintillation counter.

Data Analysis: The percentage of inhibition at each concentration of Baicalin methyl ester
is calculated relative to the control. The IC₅₀ value is then determined from the dose-

response curve.
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AMV Reverse Transcriptase Inhibition Assay Workflow
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Inferred Anti-Inflammatory Pathway of Baicalin Methyl Ester
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Metabolic Pathway of Baicalin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.biocrick.com/Baicalin-methyl-ester-BCN3252.html
https://www.biocrick.com/Baicalin-methyl-ester-BCN3252.html
https://www.biosynth.com/p/HDA47503/82475-03-4-baicalin-methyl-ester
https://www.researchgate.net/figure/Predicted-ADME-Tox-features-of-baicalein-baicalin-wogonin-norwogonin-and-oroxylin-A_tbl3_346993950
https://pubmed.ncbi.nlm.nih.gov/38377733/
https://pubmed.ncbi.nlm.nih.gov/38377733/
https://www.chemfaces.com/natural/Baicalin-methyl-ester-CFN92283.html
https://www.benchchem.com/product/b1631974#baicalin-methyl-ester-cas-number-82475-03-4
https://www.benchchem.com/product/b1631974#baicalin-methyl-ester-cas-number-82475-03-4
https://www.benchchem.com/product/b1631974#baicalin-methyl-ester-cas-number-82475-03-4
https://www.benchchem.com/product/b1631974#baicalin-methyl-ester-cas-number-82475-03-4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1631974?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

